Cas no 175033-15-5 ((5xi,9xi,16alpha,18alpha,21alpha,22beta)-22-(acetyloxy)-16,23,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl beta-D-glucopyranosiduronic acid)

(5xi,9xi,16alpha,18alpha,21alpha,22beta)-22-(acetyloxy)-16,23,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl beta-D-glucopyranosiduronic acid structure
175033-15-5 structure
Product Name:(5xi,9xi,16alpha,18alpha,21alpha,22beta)-22-(acetyloxy)-16,23,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl beta-D-glucopyranosiduronic acid
CAS No:175033-15-5
MF:C43H66O14
MW:806.975755214691
CID:1360510
PubChem ID:6442217
Update Time:2025-04-20

(5xi,9xi,16alpha,18alpha,21alpha,22beta)-22-(acetyloxy)-16,23,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl beta-D-glucopyranosiduronic acid Chemical and Physical Properties

Names and Identifiers

    • (5xi,9xi,16alpha,18alpha,21alpha,22beta)-22-(acetyloxy)-16,23,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl beta-D-glucopyranosiduronic acid
    • Gymnemoside a
    • 175033-15-5
    • (2S,3S,4S,5R,6R)-6-[[(6aR,6bS,8R,8aR,9S,10S,12aR,14bR)-9-acetyloxy-8-hydroxy-4,8a-bis(hydroxymethyl)-4,6a,6b,11,11,14b-hexamethyl-10-[(E)-2-methylbut-2-enoyl]oxy-1,2,3,4a,5,6,7,8,9,10,12,12a,14,14a-tetradecahydropicen-3-yl]oxy]-3,4,5-trihydroxyoxane-2-carboxylic acid
    • beta-D-Glucopyranosiduronic acid, (3beta,4alpha,16beta,21beta(E),22alpha)-22-(acetyloxy)-16,23,28-trihydroxy-21-((2-methyl-1-oxo-2-butenyl)oxy)olean-12-en-3-yl
    • beta-D-Glucopyranosiduronic acid, (3beta,4alpha,16beta,21beta,22alpha)-22-(acetyloxy)-16,23,28-trihydroxy-21-(((2E)-2-methyl-1-oxo-2-butenyl)oxy)olean-12-en-3-yl
    • SCHEMBL17332353
    • 21-O-tigloyl-22-O-acetylgymnemagenin 3-O-glucopyranosiduronic acid
    • Inchi: 1S/C43H66O14/c1-10-21(2)36(53)57-33-34(54-22(3)46)43(20-45)24(17-38(33,4)5)23-11-12-26-39(6)15-14-28(55-37-31(50)29(48)30(49)32(56-37)35(51)52)40(7,19-44)25(39)13-16-41(26,8)42(23,9)18-27(43)47/h10-11,24-34,37,44-45,47-50H,12-20H2,1-9H3,(H,51,52)/b21-10+/t24-,25?,26?,27-,28?,29+,30+,31-,32+,33-,34-,37-,39+,40?,41-,42-,43+/m1/s1
    • InChI Key: HEDGVSAVGIUCLH-BTVGPTDJSA-N
    • SMILES: O[C@@H]1C[C@]2(C)C(=CCC3[C@@]4(C)CCC(C(C)(CO)C4CC[C@]32C)O[C@H]2[C@@H]([C@H]([C@@H]([C@@H](C(=O)O)O2)O)O)O)[C@H]2CC(C)(C)[C@@H]([C@H]([C@@]21CO)OC(C)=O)OC(/C(=C/C)/C)=O

Computed Properties

  • Exact Mass: 806.44525677g/mol
  • Monoisotopic Mass: 806.44525677g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 7
  • Hydrogen Bond Acceptor Count: 14
  • Heavy Atom Count: 57
  • Rotatable Bond Count: 10
  • Complexity: 1660
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 13
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 230Ų

(5xi,9xi,16alpha,18alpha,21alpha,22beta)-22-(acetyloxy)-16,23,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl beta-D-glucopyranosiduronic acid Related Literature

175033-15-5 ((5xi,9xi,16alpha,18alpha,21alpha,22beta)-22-(acetyloxy)-16,23,28-trihydroxy-21-{[(2E)-2-methylbut-2-enoyl]oxy}olean-12-en-3-yl beta-D-glucopyranosiduronic acid) Related Products

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